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Compound of Interest

Compound Name: 1-(Phenylsulfonyl)pyrrolidine

Cat. No.: B181110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological relevance of 1-(Phenylsulfonyl)pyrrolidine, a key building block in medicinal

chemistry.

Chemical and Physical Properties
1-(Phenylsulfonyl)pyrrolidine, with the CAS number 5033-22-7, is a sulfonamide derivative

that serves as a versatile synthetic intermediate.[1] Its fundamental properties are summarized

below.

Property Value Source

CAS Number 5033-22-7 [1]

Molecular Formula C₁₀H₁₃NO₂S [2]

Molecular Weight 211.28 g/mol [1][2]

IUPAC Name 1-(benzenesulfonyl)pyrrolidine [2]

Synonyms
1-(phenylsulphonyl)pyrrolidine,

N-benzenesulfonyl pyrrolidine
[2]

InChI Key
DSWRVRWIXRRDLN-

UHFFFAOYSA-N
[1]
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Physical Properties
Experimental data on the physical properties of 1-(Phenylsulfonyl)pyrrolidine, such as

melting and boiling points, are not readily available in the reviewed literature. The table below

presents computed properties.

Property Value Source

XLogP3 1.6 [2]

Topological Polar Surface Area 45.8 Å² [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 1 [2]

Spectroscopic Data
While specific experimental spectra for 1-(Phenylsulfonyl)pyrrolidine are not widely

published, spectroscopic data is crucial for its characterization. High-resolution mass

spectrometry (HRMS) can confirm the molecular formula, with an expected monoisotopic mass

of approximately 211.0667 g/mol .[3] ¹³C NMR and ¹⁵N NMR spectral data have been recorded

for this compound, though the spectra are not publicly available.[2]

Synthesis of 1-(Phenylsulfonyl)pyrrolidine
The most direct method for synthesizing 1-(Phenylsulfonyl)pyrrolidine is through the N-

sulfonylation of pyrrolidine.[1] This involves the reaction of pyrrolidine with benzenesulfonyl

chloride.

Representative Experimental Protocol
The following protocol is a representative method for the synthesis of 1-
(Phenylsulfonyl)pyrrolidine, adapted from procedures for analogous compounds.

Materials:
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Pyrrolidine

Benzenesulfonyl chloride

Triethylamine or other suitable base

Dichloromethane or other suitable aprotic solvent

1M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask, dissolve benzenesulfonyl chloride (1.0 equivalent) in

dichloromethane.

Add triethylamine (1.2 equivalents) to the solution.

Cool the mixture to 0 °C in an ice bath.

Slowly add pyrrolidine (1.1 equivalents) dropwise to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding 1M hydrochloric acid.

Separate the organic layer and wash it sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

The crude product may be further purified by column chromatography or recrystallization.
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Synthesis Workflow

Start

Dissolve Benzenesulfonyl Chloride
in Dichloromethane

Add Triethylamine

Cool to 0 °C

Add Pyrrolidine

Stir at Room Temperature
(4-6 hours)

Quench with 1M HCl

Aqueous Workup
(Separation, Washes)

Dry and Concentrate

Purification
(Chromatography/Recrystallization)

End

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-(Phenylsulfonyl)pyrrolidine.
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Safety Information
A specific safety data sheet (SDS) for 1-(Phenylsulfonyl)pyrrolidine is not readily available.

The safety precautions should be based on the known hazards of the reactants, namely

pyrrolidine and benzenesulfonyl chloride. Pyrrolidine is a flammable, corrosive, and harmful

liquid.[4] Benzenesulfonyl chloride is also corrosive and causes severe skin burns and eye

damage. Therefore, appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, should be worn at all times. The synthesis should be carried out in a

well-ventilated fume hood.

Applications in Drug Discovery
1-(Phenylsulfonyl)pyrrolidine is a valuable building block in medicinal chemistry, primarily

due to the presence of the phenylsulfonyl group attached to the pyrrolidine nitrogen, which is

considered a privileged pharmacophore.[1] This scaffold is found in compounds that act as

potent antagonists for specific G-protein coupled receptors (GPCRs).[1]

Thromboxane A2 (TXA2) Receptor Antagonism
Significant research has utilized the 1-(Phenylsulfonyl)pyrrolidine motif in the development of

thromboxane A2 (TXA2) receptor antagonists.[1] TXA2 is a potent mediator in various

cardiovascular diseases and asthma.[1] Antagonists of the TXA2 receptor (a GPCR) can inhibit

platelet aggregation and vascular contraction, making them promising therapeutic agents.[1]

The signaling pathway of the Thromboxane A2 receptor (TP receptor) is a classic example of a

GPCR cascade.
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Thromboxane A2 Receptor Signaling Pathway
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Caption: Simplified Thromboxane A2 (TP) receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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